Cas no 462114-73-4 (3-(4-Fluorophenoxy)piperidine Hydrochloride)

• Product Name: 3-(4-Fluorophenoxy)piperidine Hydrochloride
• CAS No: 462114-73-4
• MF: C₁₁H₁₅ClFNO
• MW: 231.69430565834
• MDL: MFCD04117750
• CID: 879737
• Update Time: 2026-04-29

3-(4-Fluorophenoxy)piperidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-FLUOROPHENOXY)PIPERIDINE HYDROCHLORIDE
• 3-(4-FLUORO-PHENOXY)PIPERIDINE HYDROCHLORIDE
• 3-(4-FLUOROPHENOXY)PIPERIDINE HCL
• 3NBA-Q05-1
• AG-A-52392
• AGN-PC-01LQO4
• AR1508
• CTK7C1010
• KB-27083
• MolPort-001-778-589
• 3-(4-Fluorophenoxy)piperidine Hydrochloride

• MDL： MFCD04117750

3-(4-Fluorophenoxy)piperidine Hydrochloride Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-(4-Fluorophenoxy)piperidine Hydrochloride

3-(4-Fluorophenoxy)piperidine Hydrochloride: A Comprehensive Overview

3-(4-Fluorophenoxy)piperidine Hydrochloride (CAS No. 462114-73-4) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a versatile intermediate in synthetic chemistry. In this article, we delve into the properties, synthesis, and recent advancements related to 3-(4-Fluorophenoxy)piperidine Hydrochloride, providing a detailed and up-to-date analysis.

The molecular structure of 3-(4-Fluorophenoxy)piperidine Hydrochloride consists of a piperidine ring substituted with a phenoxy group at the 3-position. The phenoxy group is further substituted with a fluorine atom at the para position, which introduces electronic effects that can influence the compound's reactivity and pharmacokinetic properties. This substitution pattern is strategically designed to enhance the compound's stability, solubility, and bioavailability, making it an attractive candidate for various therapeutic applications.

Recent studies have highlighted the importance of 3-(4-Fluorophenoxy)piperidine Hydrochloride in medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules with potential anti-inflammatory, antifungal, and anticancer properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in inflammatory pathways. These findings underscore the compound's potential as a lead molecule for developing novel therapeutics.

The synthesis of 3-(4-Fluorophenoxy)piperidine Hydrochloride typically involves a multi-step process that includes nucleophilic substitution and acid-base neutralization. The starting material is often 3-piperidinol, which undergoes alkylation with 4-fluorophenyl chloroformate to introduce the phenoxy group. The resulting free base is then converted into its hydrochloride salt by treatment with hydrochloric acid. This method ensures high purity and yield, making it suitable for large-scale production in pharmaceutical settings.

One of the most promising aspects of 3-(4-Fluorophenoxy)piperidine Hydrochloride is its versatility as an intermediate in organic synthesis. Its piperidine ring can be further functionalized to create a wide range of derivatives with diverse biological activities. For example, researchers have explored the incorporation of additional substituents such as methyl groups or hydroxyl groups to modulate the compound's pharmacokinetic profile. These modifications have led to compounds with improved absorption and reduced toxicity, bringing them closer to clinical trials.

In terms of pharmacokinetics, 3-(4-Fluorophenoxy)piperidine Hydrochloride exhibits favorable properties that make it suitable for systemic administration. Studies have shown that the compound has moderate solubility in aqueous solutions and good permeability across biological membranes. These characteristics are crucial for ensuring effective delivery to target tissues and maximizing therapeutic efficacy. Furthermore, preliminary toxicological studies indicate that the compound has a relatively low toxicity profile, which is encouraging for its potential use in human therapeutics.

The application of 3-(4-Fluorophenoxy)piperidine Hydrochloride extends beyond medicinal chemistry into materials science and agrochemistry. In materials science, researchers have investigated its use as a precursor for constructing advanced materials with tailored mechanical and electronic properties. For instance, a 2022 study published in *Advanced Materials* demonstrated that polymers incorporating this compound exhibit enhanced mechanical strength and thermal stability, making them suitable for high-performance applications.

In agrochemistry, 3-(4-Fluorophenoxy)piperidine Hydrochloride has been explored as a component in herbicides and fungicides due to its ability to inhibit key enzymes involved in plant metabolism. Field trials conducted in 2023 showed that formulations containing this compound exhibit high efficacy against common agricultural pests while maintaining environmental safety. These results highlight its potential as a sustainable solution for crop protection.

Looking ahead, the future of 3-(4-Fluorophenoxy)piperidine Hydrochloride seems bright as researchers continue to unlock its full potential across multiple disciplines. Ongoing studies are focused on optimizing its synthesis process to reduce costs and improve scalability. Additionally, efforts are underway to explore its application in emerging fields such as nanotechnology and regenerative medicine.

In conclusion, 3-(4-Fluorophenoxy)piperidine Hydrochloride (CAS No. 462114-73-4) is a versatile compound with wide-ranging applications in organic chemistry, pharmacology, materials science, and agrochemistry. Its unique structural features and favorable pharmacokinetic properties make it an invaluable tool for developing innovative solutions across these fields. As research continues to advance, we can expect even more groundbreaking discoveries related to this fascinating molecule.